Cas no 705262-62-0 (tert-Butyl 5-iodo-1H-benzo[d]imidazole-1-carboxylate)

• Product Name: tert-Butyl 5-iodo-1H-benzo[d]imidazole-1-carboxylate
• CAS No: 705262-62-0
• MF: C₁₂H₁₃IN₂O₂
• MW: 344.148295164108
• CID: 1033045
• PubChem ID: 11559246
• Update Time: 2025-04-20

tert-Butyl 5-iodo-1H-benzo[d]imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-iodo-1H-benzo[d]imidazole-1-carboxylate
• tert-butyl 5-iodobenzimidazole-1-carboxylate
• tert-Butyl 5-iodo-1H-benzimidazole-1-carboxylate
• 705262-62-0
• tert-Butyl5-iodo-1H-benzo[d]imidazole-1-carboxylate
• DTXSID20468603
• SCHEMBL4819554
• tert-butyl 5-iodo-1H-1,3-benzodiazole-1-carboxylate
• 1H-BenziMidazole-1-carboxylicacid,5-iodo-,1,1-diMethylethylester
• DB-353073
• G70387
• TERT-BUTYL 5-IODO-1,3-BENZODIAZOLE-1-CARBOXYLATE
• 1H-Benzimidazole-1-carboxylic acid, 5-iodo-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H13IN2O2/c1-12(2,3)17-11(16)15-7-14-9-6-8(13)4-5-10(9)15/h4-7H,1-3H3
• InChI Key： JCLOZQWFPPQKMX-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N=CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.00218g/mol
• Monoisotopic Mass: 344.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.1Ų